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Cat. No.: B1581219 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Dipotassium malate, the potassium salt of malic acid, is a compound of increasing interest in

the pharmaceutical and food industries. Its role as an excipient in drug formulations to enhance

stability and bioavailability, coupled with its function as a flavor enhancer and acidity regulator,

underscores its versatility.[1][2] This technical guide provides a comprehensive overview of the

chemical structure and physicochemical properties of dipotassium malate. It includes detailed

experimental protocols for the determination of its key properties and visual representations of

its chemical structure, relevant biological signaling pathways, and a general workflow for its

characterization. This document is intended to serve as a core resource for researchers,

scientists, and professionals involved in drug development and formulation.

Chemical Structure and Identification
Dipotassium malate is an organic salt formed from the reaction of malic acid with two

equivalents of potassium hydroxide.[1] The chemical structure consists of a malate dianion and

two potassium cations.

Figure 1: Chemical Structure of Dipotassium Malate
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A summary of the key physicochemical properties of dipotassium malate is presented in the

table below. This data is essential for understanding its behavior in various applications, from

drug formulation to food processing.

Property Value Reference

Molecular Formula C₄H₄K₂O₅ [3][4]

Molecular Weight 210.27 g/mol [3][5][6]

CAS Number 585-09-1 [1][2]

Appearance
White crystalline powder or

colorless aqueous solution
[1][2][6]

Odor Odorless [2]

Solubility
Highly soluble in water.

Soluble in alcohol.
[1][2][7]

Melting Point

Data not consistently available;

hygroscopic nature may affect

determination.

Boiling Point ~306.4 °C (decomposes) [8]

Flash Point ~153.4 °C [8]

pKa (of Malic Acid) pKa₁ = 3.4, pKa₂ = 5.1

Storage Conditions
Store in a cool, dry place,

away from direct sunlight.
[2]

Experimental Protocols
This section outlines detailed methodologies for the synthesis and characterization of

dipotassium malate.

Synthesis of Dipotassium Malate
A common method for the synthesis of dipotassium malate involves the neutralization of malic

acid with potassium hydroxide.
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Figure 2: General Workflow for Dipotassium Malate Synthesis

Protocol:

Dissolution: Dissolve a known quantity of L-malic acid in an aqueous solvent (e.g., water,

aqueous ethanol) at a slightly elevated temperature (e.g., 30-60 °C) to ensure complete

dissolution.[9]

Neutralization: While stirring, slowly add a standardized solution of potassium hydroxide

(KOH) to the malic acid solution. Monitor the pH of the solution continuously using a

calibrated pH meter. Continue the addition of KOH until the pH of the solution is adjusted to

between 7.0 and 9.5.[9]

Concentration: Concentrate the resulting solution to reduce the solvent volume. This can be

achieved using a rotary evaporator under reduced pressure.

Crystallization: Cool the concentrated solution to induce crystallization. The process can be

aided by the addition of an anti-solvent like ethanol or acetone.

Isolation and Drying: Collect the precipitated crystals by vacuum filtration. Wash the crystals

with a small amount of cold solvent to remove any impurities. Dry the collected dipotassium
malate crystals under vacuum at a moderate temperature.

Determination of Aqueous Solubility
The shake-flask method is a standard procedure for determining the thermodynamic solubility

of a compound.

Protocol:

Sample Preparation: Add an excess amount of dipotassium malate to a known volume of

deionized water in a sealed container.

Equilibration: Agitate the mixture at a constant temperature (e.g., 25 °C) for a sufficient

period (e.g., 24-48 hours) to ensure equilibrium is reached.

Phase Separation: Allow the suspension to settle, or centrifuge to separate the undissolved

solid from the saturated solution.
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Analysis: Carefully withdraw an aliquot of the clear supernatant. Determine the concentration

of dipotassium malate in the solution using a suitable analytical method, such as titration

with a standardized acid or by gravimetric analysis after evaporating the solvent.[10][11][12]

Melting Point Determination
The melting point of a hygroscopic substance like dipotassium malate can be challenging to

determine accurately. The capillary method is commonly employed.

Protocol:

Sample Preparation: Ensure the dipotassium malate sample is thoroughly dried to

minimize the effect of absorbed water. Finely powder the sample.

Capillary Loading: Pack the powdered sample into a capillary tube to a height of 2-3 mm.[13]

Measurement: Place the capillary tube in a calibrated melting point apparatus. Heat the

sample at a slow, controlled rate (e.g., 1-2 °C per minute) near the expected melting point.[8]

[14]

Observation: Record the temperature at which the first droplet of liquid appears and the

temperature at which the entire sample becomes a clear liquid. This range represents the

melting point.[13]

pKa Determination
Potentiometric titration is a precise method for determining the acid dissociation constants

(pKa) of the parent malic acid.

Protocol:

Solution Preparation: Prepare a solution of dipotassium malate of known concentration

(e.g., 0.01 M) in deionized water.

Titration Setup: Calibrate a pH meter with standard buffer solutions. Place the dipotassium
malate solution in a beaker with a magnetic stirrer and immerse the pH electrode.
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Titration: Titrate the solution with a standardized solution of a strong acid (e.g., 0.1 M HCl).

Record the pH of the solution after each incremental addition of the acid.[15][16][17]

Data Analysis: Plot the pH of the solution as a function of the volume of titrant added. The

pKa values correspond to the pH at the half-equivalence points on the titration curve.[15]

Biological Significance and Signaling Pathways
In aqueous solutions, dipotassium malate dissociates into malate and potassium ions, both of

which have significant biological roles.

Malate Signaling Pathway in Inflammation
Recent research has identified a signaling pathway where L-malate can exert anti-inflammatory

effects. This pathway involves the interaction of malate with Binding Immunoglobulin Protein

(BiP) and Interferon Regulatory Factor 2 Binding Protein 2 (IRF2BP2).

Figure 3: L-Malate Anti-inflammatory Signaling Pathway

L-malate has been shown to bind to BiP, which in turn can restrain the BiP-mediated

degradation of IRF2BP2, a known anti-inflammatory protein. This stabilization of IRF2BP2

leads to a suppression of the inflammatory response. This pathway is also sensitive to cytosolic

pH.

Potassium Ion Signaling in Neurons
Potassium ions are fundamental to neuronal function, primarily through their role in establishing

and modulating the membrane potential via potassium channels.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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